Cas no 2225174-24-1 (5-Fluoro-2-(cyclopropyl)pyridine-4-boronic acid)

• Product Name: 5-Fluoro-2-(cyclopropyl)pyridine-4-boronic acid
• CAS No: 2225174-24-1
• MF: C₈H₉BFNO₂
• MW: 180.97
• CID: 5143527
• PubChem ID: 133638960
• Update Time: 2025-11-02

5-Fluoro-2-(cyclopropyl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(cyclopropyl)pyridine-4-boronic acid
• (2-Cyclopropyl-5-fluoropyridin-4-yl)boronic acid
• 2225174-24-1

• Inchi： 1S/C8H9BFNO2/c10-7-4-11-8(5-1-2-5)3-6(7)9(12)13/h3-5,12-13H,1-2H2
• InChI Key： UFILZXVWDMUYJV-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC=C(F)C(B(O)O)=C1

Computed Properties

• Exact Mass: 181.0710369g/mol
• Monoisotopic Mass: 181.0710369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 5-Fluoro-2-(cyclopropyl)pyridine-4-boronic acid

Comprehensive Overview of 5-Fluoro-2-(cyclopropyl)pyridine-4-boronic acid (CAS No. 2225174-24-1)

5-Fluoro-2-(cyclopropyl)pyridine-4-boronic acid (CAS No. 2225174-24-1) is a highly versatile boronic acid derivative widely used in pharmaceutical research, agrochemical development, and material science. This compound belongs to the class of heterocyclic boronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its unique structure, featuring a fluorine substituent and a cyclopropyl group, enhances its reactivity and selectivity, making it a valuable building block for drug discovery and fine chemical production.

The growing demand for 5-Fluoro-2-(cyclopropyl)pyridine-4-boronic acid is driven by its applications in designing small-molecule inhibitors and bioconjugates. Researchers are increasingly exploring its potential in targeting kinase enzymes and GPCRs, which are critical in treating cancers and neurological disorders. Recent studies highlight its role in developing next-generation therapeutics, aligning with the industry's focus on precision medicine and personalized treatment strategies.

In the context of green chemistry, 5-Fluoro-2-(cyclopropyl)pyridine-4-boronic acid stands out due to its compatibility with eco-friendly catalytic systems. The compound's stability under mild reaction conditions reduces the need for hazardous reagents, addressing the global push for sustainable synthesis. This aligns with the EPA's guidelines and the UN Sustainable Development Goals, making it a preferred choice for environmentally conscious manufacturers.

From a commercial perspective, CAS No. 2225174-24-1 is gaining traction in the high-value chemical market. Its use in OLED materials and organic semiconductors has sparked interest in the electronics sector, particularly for flexible displays and wearable technology. Analysts project a compound annual growth rate (CAGR) of 8-12% for similar boronic acid derivatives, reflecting broader trends in advanced material innovation.

Quality control of 5-Fluoro-2-(cyclopropyl)pyridine-4-boronic acid requires stringent HPLC analysis and NMR characterization to ensure purity >98%, as impurities can significantly impact cross-coupling efficiency. Leading suppliers now provide batch-specific COAs and stability data, responding to the pharmaceutical industry's emphasis on QC/QA compliance. Storage recommendations typically include argon-protected environments at -20°C to prevent boronic acid degradation.

Emerging applications in proteolysis-targeting chimeras (PROTACs) have further elevated the importance of this compound. Its ability to serve as a warhead linker in targeted protein degradation platforms positions it at the forefront of drug discovery breakthroughs. This innovation addresses key challenges in undruggable target modulation, a hot topic in biopharma R&D circles.

The synthesis of 5-Fluoro-2-(cyclopropyl)pyridine-4-boronic acid typically involves directed ortho-metalation strategies followed by boronate ester formation. Recent patents disclose improved routes using continuous flow chemistry, achieving higher yields while reducing organic solvent waste. These process innovations contribute to the compound's cost-effectiveness in large-scale production.

Regulatory aspects of CAS 2225174-24-1 fall under standard REACH compliance requirements in the EU and TSCA inventory in the US. Its non-GHS classification facilitates global trade, though proper SDS documentation remains essential for laboratory handling. The compound's low acute toxicity profile (based on OECD 423 testing) makes it relatively safe for research use compared to traditional organometallic reagents.

Future research directions may explore the compound's utility in DNA-encoded library synthesis and covalent inhibitor design. The fluorine atom's strategic placement offers opportunities for 18F-radiochemistry applications in PET imaging probes. Such multidisciplinary applications underscore why 5-Fluoro-2-(cyclopropyl)pyridine-4-boronic acid remains a focus area in both academic and industrial settings.